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Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet einen detaillierten technischen Einblick in die Chelatbildung von

Eisen(II)-lactat mit verschiedenen biologischen Liganden. Es werden quantitative Daten,

experimentelle Protokolle und Signalwege behandelt, um ein umfassendes Verständnis für die

Rolle von Eisenlactat in biologischen Systemen zu vermitteln.

Einführung in die Eisenlactat-Chelatbildung
Eisen(II)-lactat, das Salz der Milchsäure, ist eine bioverfügbare Form von Eisen, die in

pharmazeutischen Präparaten und Lebensmitteln zur Behandlung und Prävention von

Eisenmangelanämie eingesetzt wird.[1] Seine Wirksamkeit und Verträglichkeit hängen

maßgeblich von seiner Fähigkeit ab, mit biologischen Molekülen Chelatkomplexe zu bilden.

Diese Wechselwirkungen beeinflussen die Löslichkeit, den Transport und die Reaktivität von

Eisen im Körper.

Die Chelatbildung ist ein Prozess, bei dem ein zentrales Metallion, in diesem Fall Eisen(II)

(Fe²⁺), von einem oder mehreren Liganden umschlossen wird. Biologische Liganden sind

Moleküle wie Aminosäuren, Proteine und organische Säuren, die über funktionelle Gruppen

verfügen, die als Elektronendonatoren fungieren und koordinative Bindungen mit dem Metallion

eingehen können.

Quantitative Daten zur Chelatbildung
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Die Stabilität eines Chelatkomplexes wird durch seine Stabilitätskonstante (auch Bildungs-

oder Bindungskonstante genannt) quantifiziert. Eine höhere Stabilitätskonstante deutet auf

eine stärkere Bindung zwischen dem Metallion und dem Liganden hin.

Obwohl spezifische Stabilitätskonstanten für Eisen(II)-lactat mit einer breiten Palette von

biologischen Liganden in der wissenschaftlichen Literatur begrenzt sind, liefert eine

vergleichende Studie thermodynamische Daten, die die relative Stärke der Chelatbildung von

Eisen(II) mit Lactat im Vergleich zu anderen Carbonsäuren aufzeigen.

Tabelle 1: Thermodynamische Stabilitätskonstanten von Eisen(II)-Komplexen mit ausgewählten

Carbonsäuren

Ligand
Thermodynamische Stabilitätskonstante
(log K)

Lactat niedriger als Ascorbat, Malat und Succinat

Malat Ähnlich wie Ascorbat

Succinat Ähnlich wie Ascorbat

Citrat Höher als Lactat, Ascorbat, Malat und Succinat

Quelle: Basierend auf Daten aus einer Studie zur Bestimmung von thermodynamischen und

kinetischen Stabilitätskonstanten.[2]

Diese Daten deuten darauf hin, dass Lactat im Vergleich zu anderen biologisch relevanten

Carbonsäuren ein relativ schwacher Chelator für Eisen(II) ist.[2][3] Dies hat wichtige

Implikationen für die Bioverfügbarkeit von Eisen aus Eisenlactat, da das Eisen leichter an

andere Liganden mit höherer Affinität, wie z. B. Proteine, die am Eisentransport beteiligt sind,

abgegeben werden kann.

Tabelle 2: Qualitative Interaktionen von Eisen mit biologischen Liganden
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Biologischer Ligand Art der Interaktion Anmerkungen

Aminosäuren Chelatbildung

Einige Aminosäuren wie

Histidin, Cystein und Lysin

können die Eisenabsorption

durch die Bildung von

Chelatkomplexen verbessern.

[4]

Proteine
Bindung an spezifische

Proteine

Eisen wird im Körper von

Proteinen wie Transferrin

(Transport) und Ferritin

(Speicherung) gebunden. Die

Affinität von Transferrin für

Eisen(III) ist extrem hoch.[5][6]

Organische Säuren Chelatbildung

Citrat ist ein potenter Chelator

für Eisen(III) und Eisen(II).[7]

[8]

Experimentelle Protokolle
Die Untersuchung der Chelatbildung von Eisenlactat erfordert präzise experimentelle

Methoden. Nachfolgend sind detaillierte Protokolle für Schlüsseltechniken aufgeführt.

Spektrophotometrische Bestimmung der
Stabilitätskonstante
Diese Methode basiert auf der Messung der Farbänderung einer Lösung, wenn sich ein Metall-

Ligand-Komplex bildet.

Protokoll:

Herstellung der Stammlösungen:

Eisen(II)-lactat-Lösung (z.B. 0,01 M in deionisiertem Wasser, frisch zubereitet und unter

inerter Atmosphäre, um die Oxidation zu Fe³⁺ zu minimieren).
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Ligandenlösung (z.B. 0,1 M einer Aminosäure in einem geeigneten Puffer).

Pufferlösung zur Aufrechterhaltung eines konstanten pH-Wertes.

Bestimmung des Absorptionsmaximums (λ_max):

Mischen Sie eine Lösung von Eisen(II)-lactat mit einem Überschuss der Ligandenlösung.

Messen Sie das Absorptionsspektrum im UV-Vis-Bereich (z.B. 200-800 nm), um die

Wellenlänge der maximalen Absorption des gebildeten Komplexes zu ermitteln.

Titration:

Bereiten Sie eine Reihe von Lösungen mit einer konstanten Konzentration an Eisen(II)-

lactat und variierenden Konzentrationen des Liganden vor.

Messen Sie die Extinktion jeder Lösung bei λ_max.

Datenanalyse:

Verwenden Sie die Methode der kontinuierlichen Variation (Job's Plot) oder die

Molverhältnismethode, um die Stöchiometrie des Komplexes zu bestimmen.

Berechnen Sie die Stabilitätskonstante unter Verwendung des Lambert-Beer'schen

Gesetzes und der Gleichgewichtskonzentrationen der Spezies.

Potentiometrische Titration
Diese Methode misst die Änderung des Potentials einer Elektrode als Reaktion auf die Zugabe

eines Titriermittels, um die Konzentration freier Metallionen in der Lösung zu bestimmen.

Protokoll:

Vorbereitung der Titrationszelle:

Eine Lösung, die Eisen(II)-lactat und den biologischen Liganden in einem Medium mit

konstanter Ionenstärke enthält.
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Eine Indikatorelektrode (z.B. eine ionenselektive Elektrode für Eisen oder eine

Platinelektrode für Redox-Titrationen) und eine Referenzelektrode (z.B. eine

Silber/Silberchlorid-Elektrode).

Titration:

Titrieren Sie die Lösung mit einer Standardlösung einer starken Säure oder Base, um den

pH-Wert zu ändern und die Protonierung des Liganden zu beeinflussen.

Zeichnen Sie das Elektrodenpotential als Funktion des zugegebenen Volumens des

Titriermittels auf.

Datenanalyse:

Analysieren Sie die Titrationskurve, um die Konzentrationen der verschiedenen Spezies

im Gleichgewicht zu bestimmen.

Berechnen Sie die Stabilitätskonstanten mithilfe geeigneter Software, die die

Protonierungskonstanten des Liganden und die Bildung von Hydroxokomplexen des

Metalls berücksichtigt.

Isotherme Titrationskalorimetrie (ITC)
ITC misst die Wärmeänderung, die bei der Bindung eines Liganden an ein Makromolekül, wie

z.B. ein Protein, freigesetzt oder absorbiert wird.

Protokoll:

Probenvorbereitung:

Lösen Sie das Zielprotein (z.B. humanes Serumalbumin) in einem geeigneten Puffer.

Lösen Sie Eisen(II)-lactat im gleichen Puffer. Entgasen Sie beide Lösungen, um

Luftblasen zu entfernen.

ITC-Experiment:

Füllen Sie die Probenzelle des Kalorimeters mit der Proteinlösung.
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Füllen Sie die Injektionsspritze mit der Eisen(II)-lactat-Lösung.

Führen Sie eine Reihe von Injektionen der Eisen(II)-lactat-Lösung in die Probenzelle

durch, während die Wärmeänderung kontinuierlich gemessen wird.

Datenanalyse:

Integrieren Sie die Wärmestöße für jede Injektion.

Passen Sie die resultierenden Daten an ein Bindungsmodell an, um die Bindungsaffinität

(K_a), die Stöchiometrie (n), die Enthalpie (ΔH) und die Entropie (ΔS) der Bindung zu

bestimmen.[9][10][11]

Signalwege und zelluläre Prozesse
Die Interaktion von Eisenlactat mit biologischen Systemen geht über die einfache

Chelatbildung hinaus und kann zelluläre Signalwege beeinflussen. Insbesondere der

Lactatanteil kann die Eisenhomöostase regulieren.

Lactat-induzierte Regulierung der Hepcidin-Expression
Neuere Forschungen haben gezeigt, dass Lactat die Expression von Hepcidin, dem zentralen

Regulator des Eisenstoffwechsels, erhöhen kann.[12][13] Dies geschieht über einen

Signalweg, der die lösliche Adenylylcyclase (sAC) und den Bone Morphogenetic Protein

(BMP)/SMAD-Signalweg involviert.
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Abbildung 1: Signalweg der Lactat-induzierten Hepcidin-Expression.

Dieser Signalweg deutet darauf hin, dass eine erhöhte Lactatkonzentration, wie sie

beispielsweise nach intensiver körperlicher Betätigung auftritt, zu einer erhöhten Hepcidin-

Produktion führen kann.[12][13] Dies wiederum würde die Eisenfreisetzung aus den Zellen

hemmen und die Eisenaufnahme im Darm reduzieren. Die Verabreichung von Eisen als

Lactatsalz könnte somit die systemische Eisenhomöostase auf eine Weise beeinflussen, die

über die reine Eisenbereitstellung hinausgeht.

Experimenteller Workflow zur Untersuchung der
zellulären Eisenaufnahme aus Eisenlactat
Um die Aufnahme und den intrazellulären Verbleib von Eisen aus Eisenlactat zu untersuchen,

kann der folgende experimentelle Arbeitsablauf verwendet werden.
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Abbildung 2: Experimenteller Workflow zur Untersuchung der zellulären Eisenaufnahme.

Dieser Workflow ermöglicht eine umfassende Analyse der zellulären Reaktion auf die

Exposition gegenüber Eisenlactat, von der reinen Aufnahme bis hin zu den regulatorischen

Antworten der Zelle.

Schlussfolgerung
Eisen(II)-lactat ist eine wichtige Quelle für bioverfügbares Eisen. Seine Wechselwirkungen in

biologischen Systemen werden durch seine moderate Chelatisierungsstärke und die Fähigkeit

des Lactat-Anteils, zelluläre Signalwege zu modulieren, bestimmt. Während quantitative Daten
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zur Chelatbildung mit einer Vielzahl von biologischen Liganden noch weiter erforscht werden

müssen, bieten die hier vorgestellten experimentellen Protokolle und das Verständnis der

beteiligten Signalwege eine solide Grundlage für die weitere Forschung und Entwicklung von

eisenbasierten Therapeutika. Die gezielte Untersuchung der hier beschriebenen Mechanismen

wird entscheidend sein, um die Wirksamkeit und Sicherheit von Eisenlactat in klinischen und

pharmazeutischen Anwendungen weiter zu optimieren.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Eisenlactat: Chelatbildung mit biologischen Liganden –
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[https://www.benchchem.com/product/b12335291#eisenlactat-chelatbildung-mit-
biologischen-liganden]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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